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Compound of Interest

Compound Name:
N-[4-

(benzylamino)phenyl]acetamide

CAS No.: 110137-65-0

Cat. No.: B12503715

Get Quote

Executive Summary & Chemical Context
In the context of pharmaceutical development, the molecular formula C15H16N2O most

commonly refers to Pindolol, a non-selective beta-blocker with intrinsic sympathomimetic

activity. Validating the elemental composition of this compound is a critical quality attribute

(CQA) during synthesis scale-up and purity profiling.

While High-Resolution Mass Spectrometry (HRMS) provides exact mass, it fails to quantify bulk

purity or detect non-ionizable inorganic impurities. Consequently, Combustion Analysis

(Elemental Analysis or EA) remains the "Gold Standard" for establishing the purity of a bulk

substance.

This guide compares the theoretical stoichiometric baseline of C15H16N2O against three

validation methodologies:

Classical Combustion Analysis (CHN)
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High-Resolution Mass Spectrometry (HRMS)

Quantitative NMR (qNMR)

Theoretical Baseline: The Stoichiometric Standard
Before experimental validation, the theoretical values must be established using IUPAC

standard atomic weights.

Target Molecule: Pindolol (C15H16N2O) Molecular Weight Calculation:

Carbon (C):

Hydrogen (H):

Nitrogen (N):

Oxygen (O):

Total Molar Mass:

Table 1: Theoretical Elemental Composition
(C15H16N2O)

Element Atom Count
Total Mass
Contribution (
g/mol )

Theoretical % (w/w)

Carbon 15 180.165 74.97%

Hydrogen 16 16.128 6.71%

Nitrogen 2 28.014 11.66%

Oxygen 1 15.999 6.66%

Total 34 240.306 100.00%
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Method A: Combustion Analysis (CHN)
Mechanism: The sample is burned in an excess of oxygen at high temperatures (~950°C). The

resulting gases (

,

,

) are separated via gas chromatography and quantified via thermal conductivity detection.

Pros:

Bulk Purity Indicator: Unlike MS, which analyzes single molecules, EA analyzes the bulk

sample. If the sample contains 5% inorganic salt or solvent, the %C will drop significantly.

Regulatory Requirement: Essential for publication in journals like J. Org. Chem. and FDA

submissions.

Cons:

Sample Destruction: Requires ~2-5 mg of sample.

Hygroscopicity Sensitivity: Pindolol is an amine; it can absorb atmospheric moisture,

skewing %H and %C results.

Method B: High-Resolution Mass Spectrometry (HRMS)
Mechanism: Ionization (usually ESI) followed by Time-of-Flight (TOF) or Orbitrap analysis to

determine the mass-to-charge ratio (

).

Pros:

Identity Confirmation: Confirms the formula exists in the sample with <5 ppm error.

Speed: High throughput.

Cons:
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Blind Spots: Cannot distinguish between isomers or detect non-ionizable impurities (e.g.,

silica gel, inorganic salts).

Method C: Quantitative NMR (qNMR)
Mechanism: Uses an internal standard of known purity (e.g., Maleic acid) to integrate proton

signals against the target molecule.

Pros:

Solvent Quantification: Can explicitly identify and quantify trapped solvents (e.g., Ethyl

Acetate), which EA sees only as "extra Carbon."

Cons:

Precision: Typical error is

, whereas EA requires

.

Table 2: Performance Matrix
Feature

Combustion
Analysis (CHN)

HRMS (ESI-TOF) qNMR

Primary Utility
Bulk Purity &

Composition

Molecular Formula

Confirmation
Solvent/Impurity ID

Precision

Requirement Absolute < 5 ppm Mass Error Relative

Sample Required 2–5 mg (Destructive)
< 0.1 mg (Non-

destructive)

5–10 mg

(Recoverable)

Interference Water, Inorganic Salts
Isomers, Ion

Suppression
Overlapping peaks
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The following diagram illustrates the decision logic for validating C15H16N2O, specifically

addressing the common issue of solvent entrapment in drug synthesis.

Synthesized C15H16N2O
(Crude/Recrystallized)

1. HRMS (ESI-TOF)

Mass Matches
241.1339 [M+H]+?

2. Vacuum Drying
(60°C, <1 mbar, 12h)

Yes

FAIL: Impurity/Solvate

No (Wrong Molecule)

3. Combustion Analysis (CHN)

Within ±0.4%?

PASS: High Purity Bulk

Yes

4. qNMR / TGA
(Check for Solvents/Water)

No

Recalculate for Solvate

Click to download full resolution via product page
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Figure 1: Logical workflow for validating the elemental composition of C15H16N2O, integrating

mass spectrometry and combustion analysis.

Experimental Protocols
Protocol 1: Sample Preparation for CHN Analysis
The most common cause of EA failure for C15H16N2O (Pindolol) is retained moisture or

solvent.

Recrystallization: Ensure the sample is recrystallized from a suitable solvent (e.g.,

Ethanol/Ether) to remove synthetic byproducts.

Drying (Critical):

Place 10–20 mg of the sample in a vacuum drying pistol.

Heat to 60°C under high vacuum (< 1 mmHg) for minimum 12 hours. Pindolol has a

melting point of approx 171–173°C, so 60°C is safe.

Note: If using a hydrate form, skip aggressive heating and calculate for C15H16N2O ·

xH2O.

Weighing:

Use a microbalance with 0.001 mg (1 µg) readability.

Weigh 2.0–3.0 mg into a tin capsule. Fold strictly to exclude air pockets.

Combustion:

Run calibration using Acetanilide (C8H9NO) as the standard (Standard %C: 71.09, %H:

6.71, %N: 10.36).

Inject sample with Tungsten Trioxide (WO3) combustion aid if the sample is suspected to

be refractory (hard to burn), though usually not necessary for Pindolol.
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Protocol 2: Dealing with Data Discrepancies (The
"Solvate" Calculation)
If your experimental data deviates >0.4% from theory, check for trapped water or solvent.

Scenario:

Theory (Anhydrous): C: 74.97%

Experimental: C: 72.50%, H: 6.90%

Diagnosis: Carbon is low, Hydrogen is high. This suggests water contamination.

Recalculation for Hemihydrate (C15H16N2O · 0.5 H2O):

New MW =

New %C =

Result: If experimental C is 72.50%, it is now within the acceptable range of the hemihydrate.

Visualization of Analytical Discrepancies
This diagram visualizes how impurities shift the elemental analysis vector away from the

theoretical ideal.
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Theoretical Target
C: 74.97%

Exp: Pure
C: 74.85% (Pass)

 Ideal

Exp: Wet (+H2O)
C: ↓ (Dilution)

H: ↑ (High) Hygroscopic

Exp: Salt (+NaCl)
C: ↓↓ (Dilution)
H: ↓ (Dilution)
N: ↓ (Dilution)

 Poor Workup

Exp: Solvate (+EtOH)
C: Variable

H: ↑

 Trapped Solvent

Click to download full resolution via product page

Figure 2: Impact of common impurities on Elemental Analysis results relative to the theoretical

C15H16N2O baseline.

Conclusion
For the validation of C15H16N2O, researchers should not rely solely on HRMS. While HRMS

confirms the synthesis of the molecule, only Combustion Analysis validates the bulk purity

required for pharmaceutical applications.

Final Recommendation:

Calculate theoreticals using precise atomic weights.

Dry samples aggressively (Vacuum/Heat).
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Target an error margin of

.

If EA fails, use qNMR to identify solvates before re-calculating theoretical values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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